Cas no 2137835-66-4 (Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-)
Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-
-
- Inchi: 1S/C12H18N2O/c1-3-12(15)14-8-10-5-4-6-11(7-10)9(2)13/h4-7,9H,3,8,13H2,1-2H3,(H,14,15)
- InChI Key: IYMARSJPBHUXDZ-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC(C(N)C)=C1)(=O)CC
Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377651-0.05g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 0.05g |
$983.0 | 2023-03-02 | ||
| Enamine | EN300-377651-0.1g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 0.1g |
$1031.0 | 2023-03-02 | ||
| Enamine | EN300-377651-0.25g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 0.25g |
$1078.0 | 2023-03-02 | ||
| Enamine | EN300-377651-0.5g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 0.5g |
$1124.0 | 2023-03-02 | ||
| Enamine | EN300-377651-1.0g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-377651-2.5g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 2.5g |
$2295.0 | 2023-03-02 | ||
| Enamine | EN300-377651-5.0g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 5.0g |
$3396.0 | 2023-03-02 | ||
| Enamine | EN300-377651-10.0g |
N-{[3-(1-aminoethyl)phenyl]methyl}propanamide |
2137835-66-4 | 10.0g |
$5037.0 | 2023-03-02 |
Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-
Recent Advances in the Study of Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]- (CAS: 2137835-66-4)
Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-, with the CAS number 2137835-66-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
The primary objective of recent research on Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]- has been to investigate its pharmacological properties and potential therapeutic uses. Studies have employed a combination of computational modeling, in vitro assays, and in vivo experiments to assess its bioactivity. Notably, the compound has demonstrated selective binding affinity to specific protein targets, suggesting its utility as a lead compound for the development of novel therapeutics. Researchers have also explored its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, to evaluate its suitability for further clinical development.
One of the key findings from recent studies is the compound's ability to modulate signaling pathways associated with inflammatory and proliferative diseases. For instance, Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]- has been shown to inhibit the activity of certain kinases involved in cancer progression. This has led to increased interest in its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been investigated in models of autoimmune diseases, with preliminary results indicating significant reduction in inflammatory markers. These findings underscore the compound's versatility and its potential to address unmet medical needs.
Another area of focus has been the optimization of the synthetic route for Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-. Researchers have developed more efficient and scalable methods for its production, which is critical for advancing the compound into clinical trials. Innovations in catalytic processes and green chemistry approaches have been particularly noteworthy, as they enhance the sustainability and cost-effectiveness of large-scale synthesis. These advancements are expected to facilitate the compound's transition from the laboratory to the clinic.
In conclusion, Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]- (CAS: 2137835-66-4) represents a promising candidate for further drug development. Its unique pharmacological profile, combined with recent advancements in synthesis and characterization, positions it as a valuable asset in the quest for new therapeutics. Future research should focus on validating its efficacy and safety in clinical settings, as well as exploring its potential in combination therapies. The ongoing studies on this compound highlight the dynamic nature of chemical biology and the continuous evolution of pharmaceutical research.
2137835-66-4 (Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)